![molecular formula C15H15NO2 B1523461 (Furan-2-ylmethyl)[(5-methyl-1-benzofuran-2-yl)methyl]amine CAS No. 1272207-56-3](/img/structure/B1523461.png)
(Furan-2-ylmethyl)[(5-methyl-1-benzofuran-2-yl)methyl]amine
Overview
Description
“(Furan-2-ylmethyl)[(5-methyl-1-benzofuran-2-yl)methyl]amine” is a synthetic chemical compound . It contains a furan and a benzofuran moiety, both of which are oxygen-containing heterocyclic compounds . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Synthesis Analysis
While specific synthesis methods for “(Furan-2-ylmethyl)[(5-methyl-1-benzofuran-2-yl)methyl]amine” were not found, benzofuran derivatives have been synthesized using various methods . For instance, 2-Benzofuranyl methyl ketone (2-Acetylbenzofuran) has been used to synthesize many benzofuran derivatives .Scientific Research Applications
Medicine: Antimicrobial Agents
Benzofuran derivatives, such as “(Furan-2-ylmethyl)[(5-methyl-1-benzofuran-2-yl)methyl]amine,” have shown promise as antimicrobial agents . They exhibit significant activity against a range of pathogens including bacteria and fungi. These compounds can be designed to target clinically approved targets, potentially offering new treatments for resistant strains of microbes.
Agriculture: Plant Protection
In agriculture, benzofuran compounds are explored for their potential to protect plants against pests and diseases . Their bioactivity can be harnessed to develop new pesticides or fungicides that are more effective and possibly less harmful to the environment.
Materials Science: Functional Polymers
The benzofuran scaffold is utilized in materials science to create functional polymers . These materials have applications in various industries, including electronics and manufacturing, due to their unique properties such as conductivity and stability.
Environmental Science: Pollution Mitigation
Benzofuran derivatives are being studied for their role in environmental science, particularly in pollution mitigation . They could be used to develop new methods for breaking down pollutants or for creating more environmentally friendly materials.
Biochemistry: Enzyme Inhibition
In biochemistry, benzofuran derivatives are important for their ability to inhibit certain enzymes . This property is crucial for the development of new drugs that can modulate biological pathways involved in diseases.
Pharmacology: Drug Development
The pharmacological applications of benzofuran derivatives are vast. They are used in the development of a variety of drugs, including those for treating cardiovascular diseases, cancer, and neurological disorders . The versatility of the benzofuran ring makes it a valuable component in the synthesis of complex drug molecules.
properties
IUPAC Name |
1-(furan-2-yl)-N-[(5-methyl-1-benzofuran-2-yl)methyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-11-4-5-15-12(7-11)8-14(18-15)10-16-9-13-3-2-6-17-13/h2-8,16H,9-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIVZZWVHKHZBMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=C2)CNCC3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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